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Compound of Interest

21,23-Dihydro-23-hydroxy-21-
Compound Name: _
oxozapoterin

Cat. No.: B159433

In-Depth Technical Guide: 21,23-Dihydro-23-
hydroxy-21-oxozapoterin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties, experimental protocols, and known biological context of 21,23-Dihydro-23-
hydroxy-21-oxozapoterin, a tetranortriterpenoid natural product. This document is intended to
serve as a foundational resource for researchers and professionals engaged in natural product
chemistry, pharmacology, and drug development. All quantitative data are presented in
standardized tables, and experimental workflows are visualized to facilitate understanding and
replication.

Introduction

21,23-Dihydro-23-hydroxy-21-oxozapoterin is a complex triterpenoid isolated from the
medicinal plant Clausena excavata[l]. As a member of the limonoid class of compounds, which
are known for their diverse biological activities, this molecule represents a subject of interest for
further investigation. This guide synthesizes the available technical information on this
compound.
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Physicochemical Properties

The fundamental physicochemical properties of 21,23-Dihydro-23-hydroxy-21-oxozapoterin
are summarized below. To date, specific experimental values for properties such as melting
and boiling points have not been reported in publicly accessible literature.

Property Value Source
Molecular Formula C26H30010 [2]
Molecular Weight 502.516 g/mol [2]
CAS Number 426266-88-8 [2]
Class Triterpenoid [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Experimental Protocols

Detailed experimental protocols for the synthesis of 21,23-Dihydro-23-hydroxy-21-
oxozapoterin are not currently available in the scientific literature, as it is a compound of
natural origin. The following sections detail the general methodologies for its isolation and
characterization based on standard practices for limonoids.

Isolation from Clausena excavata

The isolation of 21,23-Dihydro-23-hydroxy-21-oxozapoterin is achieved through the
extraction of plant material from Clausena excavata, followed by chromatographic separation. A
general workflow for this process is outlined below.
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Pure 21,23-Dihydro-23-hydroxy-21-oxozapoterin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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